Ethyl Isobutyrate-d6
Ethyl Isobutyrate-d6
Isotope labelled analog of Ethyl Isobutyrate, an ester found in fruity aromas in wines and used in varies fragrances.
Brand Name:
Vulcanchem
CAS No.:
127074-27-5
VCID:
VC21193835
InChI:
InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3/i2D3,3D3
SMILES:
CCOC(=O)C(C)C
Molecular Formula:
C6H12O2
Molecular Weight:
122.19 g/mol
Ethyl Isobutyrate-d6
CAS No.: 127074-27-5
Cat. No.: VC21193835
Molecular Formula: C6H12O2
Molecular Weight: 122.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isotope labelled analog of Ethyl Isobutyrate, an ester found in fruity aromas in wines and used in varies fragrances. |
|---|---|
| CAS No. | 127074-27-5 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 122.19 g/mol |
| IUPAC Name | ethyl 3,3,3-trideuterio-2-(trideuteriomethyl)propanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-4-8-6(7)5(2)3/h5H,4H2,1-3H3/i2D3,3D3 |
| Standard InChI Key | WDAXFOBOLVPGLV-XERRXZQWSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(C(=O)OCC)C([2H])([2H])[2H] |
| SMILES | CCOC(=O)C(C)C |
| Canonical SMILES | CCOC(=O)C(C)C |
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